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Compound of Interest

Compound Name: Rotoxamine

Cat. No.: B1195330

A detailed examination of the stereoselective antihistaminic activity of carbinoxamine
enantiomers for researchers, scientists, and drug development professionals.

Introduction

Carbinoxamine is a first-generation ethanolamine H1-antihistamine that has been in clinical use
for the symptomatic relief of various allergic conditions, including allergic rhinitis, allergic
conjunctivitis, and urticaria. It functions as a competitive antagonist of histamine at H1
receptors and also possesses anticholinergic properties.[1] Carbinoxamine is a chiral molecule,
existing as two enantiomers: (S)-carbinoxamine, also known as rotoxamine, and (R)-
carbinoxamine. The commercially available form is typically a racemic mixture of these two
stereoisomers. This guide provides a comparative analysis of the available data on the efficacy
of rotoxamine versus racemic carbinoxamine, addressing the stereochemical considerations in
its antihistaminic activity.

While direct, publicly available, head-to-head clinical trials or in-vitro studies comparing the
efficacy of rotoxamine to racemic carbinoxamine are limited, principles of stereochemistry in
pharmacology and data on similar chiral antihistamines can provide valuable insights. It is a
common principle in pharmacology that enantiomers of a chiral drug can exhibit different
pharmacological activities and potencies.[2]

Molecular Structure and Stereochemistry
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The logical relationship between racemic carbinoxamine and its constituent enantiomers,
including rotoxamine, is depicted in the diagram below. Racemic carbinoxamine is an equal
mixture of the (S)- and (R)-enantiomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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